Cas no 2138125-53-6 (3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one)

• Product Name: 3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one
• CAS No: 2138125-53-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5825153
• PubChem ID: 165492173
• Update Time: 2025-11-05

3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138125-53-6
• 3-[(1-hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one
• EN300-1158653
• 3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one

• Inchi： 1S/C11H21NO2/c1-8-4-5-10(14)6-11(8)12(3)9(2)7-13/h8-9,11,13H,4-7H2,1-3H3
• InChI Key： VMLQMPPCPZFUAD-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C1)N(C)C(C)CO

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one

3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one: A Comprehensive Overview

The compound 3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one, with CAS No. 2138125-53-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule's structure is characterized by a cyclohexanone ring substituted with a hydroxyl group, a methyl group, and an amino group, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Researchers have explored its role as an intermediate in the production of novel pharmaceutical agents, particularly in the development of kinase inhibitors and other enzyme-targeting drugs. The cyclohexanone core provides a rigid framework that can be further functionalized to enhance bioavailability and specificity.

One of the key aspects of this compound is its stereochemistry. The presence of multiple stereogenic centers allows for the creation of enantiomeric pairs, which can exhibit different pharmacological profiles. This has led to investigations into the stereochemical control during synthesis, ensuring that the desired enantiomer is produced in high yield. Advanced techniques such as asymmetric catalysis and chiral resolution have been employed to achieve this goal.

The synthesis of 3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one involves a series of well-established organic reactions. These include nucleophilic additions, amine alkylation, and oxidation steps. The choice of reagents and reaction conditions plays a crucial role in determining the overall efficiency and selectivity of the synthesis pathway. Recent advancements in catalytic systems have further optimized these processes, reducing reaction times and improving product purity.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases. Its ability to modulate specific cellular pathways makes it a valuable tool in drug discovery efforts. Furthermore, its structural flexibility allows for modifications that could enhance its efficacy while minimizing adverse effects.

The compound's stability under various conditions is another critical factor influencing its utility. Studies have demonstrated that it exhibits good thermal stability and resistance to hydrolysis under physiological conditions, which are essential properties for pharmaceutical applications. However, further research is needed to fully understand its long-term stability and compatibility with different drug delivery systems.

From an environmental perspective, the synthesis and disposal of this compound must adhere to strict regulations to minimize ecological impact. Researchers are actively exploring greener synthetic routes that utilize renewable resources and generate minimal waste. These efforts align with the broader trend toward sustainable chemistry practices in the pharmaceutical industry.

In conclusion, 3-[(1-Hydroxypropan-2-yl)(methyl)amino]-4-methylcyclohexan-1-one represents a valuable molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future drug development initiatives. Continued research into its properties and potential uses will undoubtedly yield further insights into its full capabilities.